Cas no 930959-25-4 (N-Benzyl-3-methylthiophene-2-carboxamide)
930959-25-4 structure
Product Name:N-Benzyl-3-methylthiophene-2-carboxamide
CAS No:930959-25-4
MF:C13H13NOS
MW:231.313421964645
CID:2154549
Update Time:2023-08-05
N-Benzyl-3-methylthiophene-2-carboxamide Chemical and Physical Properties
Names and Identifiers
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- N-benzyl-3-methylthiophene-2-carboxamide
- QQZNXSGHJXHCTL-UHFFFAOYSA-N
- N-Benzyl-3-methylthiophene-2-carboxamide
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- Inchi: 1S/C13H13NOS/c1-10-7-8-16-12(10)13(15)14-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,14,15)
- InChI Key: QQZNXSGHJXHCTL-UHFFFAOYSA-N
- SMILES: S1C=CC(C)=C1C(NCC1C=CC=CC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 238
- Topological Polar Surface Area: 57.3
N-Benzyl-3-methylthiophene-2-carboxamide Related Literature
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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